4-Phthalimido-2-hydroxy butyric acid

Specification

• CAS No.: 31701-91-4
• Molecular Formula: C12H11NO5
• Molecular Weight: 249.22 g/mol
• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-2-hydroxybutanoic acid
• Standard InChI: InChI=1S/C12H11NO5/c14-9(12(17)18)5-6-13-10(15)7-3-1-2-4-8(7)11(13)16/h1-4,9,14H,5-6H2,(H,17,18)
• Standard InChI Key: YWDXODQRCDEZLN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC(C(=O)O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC(C(=O)O)O

Introduction

4-Phthalimido-2-hydroxy butyric acid, with the molecular formula C12H11NO5, is a compound of interest in various chemical and pharmaceutical research applications. It is also known by its IUPAC name, 4-(1,3-dioxoisoindol-2-yl)-2-hydroxybutanoic acid. This compound is identified by its CAS number, 31701-91-4, and is recognized for its utility in synthetic chemistry, particularly in the production of other pharmaceutical compounds.

Molecular Characteristics

• Molecular Formula: C12H11NO5

• Molecular Weight: 249.22 g/mol

• Exact Mass: 249.06372245 Da

• InChI: InChI=1S/C12H11NO5/c14-9(12(17)18)5-6-13-10(15)7-3-1-2-4-8(7)11(13)16/h1-4,9,14H,5-6H2,(H,17,18)

• InChIKey: YWDXODQRCDEZLN-UHFFFAOYSA-N

• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCC(C(=O)O)O

Synonyms and Identifiers

• Synonyms:

  • 4-phthalimido-2-hydroxy butyric acid

  • 4-(1,3-dioxoisoindolin-2-yl)-2-hydroxybutanoic acid

  • (2S)-4-(1,3-Dioxoisoindolin-2-yl)-2-hydroxybutanoic acid

• Identifiers:

  • CAS: 31701-91-4

  • PubChem CID: 5003411

  • DSSTox Substance ID: DTXSID10407425

Applications and Research

4-Phthalimido-2-hydroxy butyric acid is used as a raw material in the synthesis of other compounds, such as in the production of amikacin, an antibiotic. It serves as a precursor for direct acylation reactions, highlighting its utility in pharmaceutical synthesis.

Market and Availability

This compound is available from various chemical suppliers for research purposes. It is typically offered with a purity of 95% or higher, making it suitable for a range of laboratory applications.

Patents and Intellectual Property

There are patents related to the use of 4-phthalimido-2-hydroxy butyric acid in chemical synthesis. These patents can be accessed through databases like WIPO PATENTSCOPE.